Cas no 1424448-98-5 (2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole)
2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(6-chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole
- AKOS033380588
- EN300-26616694
- [3-(1,3-benzoxazol-2-yl)piperidin-1-yl]-(6-chloro-2-methylpyridin-3-yl)methanone
- Z1497649361
- 1424448-98-5
- 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole
-
- Inchi: 1S/C19H18ClN3O2/c1-12-14(8-9-17(20)21-12)19(24)23-10-4-5-13(11-23)18-22-15-6-2-3-7-16(15)25-18/h2-3,6-9,13H,4-5,10-11H2,1H3
- InChI Key: UIGJMIVVWDLKOL-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C)=N1)C(N1CCCC(C2=NC3C=CC=CC=3O2)C1)=O
Computed Properties
- Exact Mass: 355.1087545g/mol
- Monoisotopic Mass: 355.1087545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 59.2Ų
2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26616694-0.05g |
2-[1-(6-chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole |
1424448-98-5 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole
Introduction to 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole (CAS No. 1424448-98-5)
2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole (CAS No. 1424448-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 6-chloro-2-methylpyridine moiety, a piperidine ring, and a benzoxazole scaffold. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.
The synthesis of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole involves several steps, including the formation of the piperidine ring, the introduction of the chloromethylpyridine moiety, and the final coupling with the benzoxazole unit. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical studies.
In terms of its biological activities, 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole has been shown to exhibit potent inhibitory effects on specific enzymes and receptors. For instance, it has demonstrated significant activity against kinases involved in various signaling pathways, such as the MAPK and PI3K pathways. These pathways are known to play crucial roles in cell proliferation, survival, and migration, making this compound a potential therapeutic agent for diseases characterized by aberrant signaling, such as cancer.
Furthermore, recent studies have explored the potential of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole in neurodegenerative disorders. The compound's ability to modulate specific receptors and enzymes involved in neuroinflammation and oxidative stress has been investigated. Preliminary results suggest that it may have neuroprotective properties, offering hope for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole have also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it shows good stability in plasma and tissues. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole in human subjects. Early-phase trials have shown promising results, with the compound demonstrating acceptable safety profiles at various dose levels. Ongoing studies aim to further elucidate its therapeutic potential and identify optimal dosing regimens for different indications.
In addition to its therapeutic applications, 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole has also been used as a tool compound in academic research. Its unique structure and biological activities make it valuable for investigating the mechanisms underlying various diseases and for validating new drug targets. Researchers are continuously exploring new avenues to leverage this compound's properties for both fundamental and applied research purposes.
The future prospects for 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole are promising. As more data from clinical trials become available, its potential as a therapeutic agent will become clearer. Additionally, ongoing research into its structure-function relationships and mechanism of action will likely lead to the development of optimized derivatives with enhanced properties.
In conclusion, 2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole (CAS No. 1424448-98-5) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and biological activities make it an important molecule for further investigation and development in the fields of medicinal chemistry and pharmaceutical science.
1424448-98-5 (2-[1-(6-Chloro-2-methylpyridine-3-carbonyl)piperidin-3-yl]-1,3-benzoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)